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Compound of Interest

Compound Name: Clathrin-IN-4

Cat. No.: B1198682 Get Quote

For researchers and scientists at the forefront of drug development, the proper handling and

disposal of chemical compounds is paramount to ensuring a safe and efficient laboratory

environment. This guide provides essential safety and logistical information for Clathrin-IN-4, a

potent inhibitor of clathrin-mediated endocytosis. By adhering to these procedures, you can

minimize risks and contribute to a culture of safety in your research endeavors.

Essential Safety & Chemical Data
A thorough understanding of the physicochemical properties and potential hazards of Clathrin-
IN-4 is the first step towards safe handling. The following table summarizes key quantitative

data for this compound.
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Property Value Reference

IUPAC Name

(R)-1-(3,6-dibromo-9H-

carbazol-9-yl)-3-

(dimethylamino)propan-2-ol

MedChemExpress, Sigma-

Aldrich

CAS Number 762242-59-1
MedChemExpress, Sigma-

Aldrich

Molecular Formula C₁₇H₁₈Br₂N₂O
MedChemExpress, Sigma-

Aldrich

Molecular Weight 442.15 g/mol
MedChemExpress, Sigma-

Aldrich

Appearance Solid
General knowledge for similar

compounds

Purity
>98% (or as specified by

supplier)

MedChemExpress, Sigma-

Aldrich

Solubility Soluble in DMSO MedChemExpress

Storage Conditions

Store at -20°C for short-term,

-80°C for long-term. Protect

from light.

MedChemExpress

Note: Always refer to the supplier-specific Safety Data Sheet (SDS) for the most accurate and

detailed information.

Proper Disposal Procedures for Clathrin-IN-4
Due to the absence of a publicly available, specific Safety Data Sheet (SDS) for Clathrin-IN-4,

the following disposal procedures are based on general best practices for similar small

molecule inhibitors, particularly those dissolved in dimethyl sulfoxide (DMSO). It is imperative to

consult your institution's Environmental Health and Safety (EHS) office for specific guidelines

and to review the SDS provided by your supplier.

Step-by-Step Disposal Workflow:
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Personal Protective Equipment (PPE): Before handling any waste, ensure you are wearing

appropriate PPE, including chemical-resistant gloves (nitrile or neoprene), a lab coat, and

safety glasses with side shields.

Segregation of Waste:

Solid Waste: Collect unused or expired solid Clathrin-IN-4 in a clearly labeled, sealed

container. Do not mix with other chemical waste unless explicitly permitted by your EHS

office.

Liquid Waste (DMSO solution): Collect waste solutions of Clathrin-IN-4 in DMSO in a

designated, leak-proof, and clearly labeled hazardous waste container. The container

should be compatible with DMSO.

Contaminated Materials: Any materials that have come into contact with Clathrin-IN-4,

such as pipette tips, gloves, and paper towels, should be considered hazardous waste and

collected in a separate, labeled container.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name ("Clathrin-IN-4"), the solvent (e.g., "in DMSO"), the approximate

concentration, and the date.

Storage: Store waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials, until collection by your institution's EHS personnel.

Disposal Request: Follow your institution's procedures to request a hazardous waste pickup.

Do not dispose of Clathrin-IN-4 down the drain or in regular trash.
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Clathrin-IN-4 Disposal Workflow

Start: Identify Waste
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Clathrin-IN-4 (Solid)'

Label Container:
'Hazardous Waste

Clathrin-IN-4 in DMSO'
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Contaminated Materials'
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Request EHS Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: A flowchart outlining the step-by-step process for the safe disposal of Clathrin-IN-4.
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Experimental Protocol: Transferrin Uptake Assay
A common method to assess the efficacy of clathrin-mediated endocytosis inhibitors is the

transferrin uptake assay. Transferrin, a glycoprotein that binds iron, is internalized by cells

through this pathway. By labeling transferrin with a fluorescent dye, its uptake can be visualized

and quantified.

Materials:
Cells cultured on glass coverslips

Human transferrin conjugated to a fluorescent dye (e.g., Alexa Fluor 488)

Serum-free cell culture medium

Clathrin-IN-4 stock solution (in DMSO)

Phosphate-buffered saline (PBS)

Paraformaldehyde (PFA) for fixation

Mounting medium with DAPI

Procedure:
Cell Preparation: Plate cells on glass coverslips and allow them to adhere and grow to the

desired confluency.

Serum Starvation: To remove endogenous transferrin, wash the cells with serum-free

medium and incubate in the same medium for 1-2 hours at 37°C.

Inhibitor Treatment: Treat the cells with the desired concentration of Clathrin-IN-4 (or vehicle

control, e.g., DMSO) in serum-free medium for 30-60 minutes at 37°C.

Transferrin Uptake: Add fluorescently labeled transferrin to the medium (final concentration

typically 10-25 µg/mL) and incubate for 15-30 minutes at 37°C to allow for internalization.

Washing: Place the coverslips on ice and wash three times with ice-cold PBS to stop

endocytosis and remove unbound transferrin.
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Acid Wash (Optional): To remove any surface-bound transferrin, briefly wash the cells with a

pre-chilled, acidic buffer (e.g., 0.1 M glycine, 0.1 M NaCl, pH 3.0).

Fixation: Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

Staining and Mounting: Wash the cells three times with PBS. Stain the nuclei with DAPI.

Mount the coverslips on microscope slides using an appropriate mounting medium.

Imaging and Analysis: Visualize the cells using a fluorescence microscope. The uptake of

transferrin can be quantified by measuring the fluorescence intensity within the cells using

image analysis software.

Clathrin-Mediated Endocytosis Signaling Pathway
Clathrin-mediated endocytosis is a complex process involving the coordinated action of

numerous proteins to internalize cargo from the cell surface. Clathrin-IN-4 acts as an inhibitor

in this pathway.
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Clathrin-Mediated Endocytosis Pathway
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Caption: A diagram of the clathrin-mediated endocytosis pathway, indicating the inhibitory

action of Clathrin-IN-4.

By following these guidelines, researchers can handle and dispose of Clathrin-IN-4
responsibly, ensuring a safe and productive research environment while advancing the frontiers

of drug discovery.

To cite this document: BenchChem. [Safeguarding Your Research: Proper Disposal and
Handling of Clathrin-IN-4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198682#clathrin-in-4-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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